Ebeinone

• CAS RN: 125409-58-7
• Molecular Formula: C27H41NO2
• Molecular Weight: 411.6 g/mol
• IUPAC Name: (1R,6R,9S,10R,14S,15S,18S,20S,23R,24S)-20-hydroxy-6,10,23-trimethyl-4-azahexacyclo[12.11.0.02,11.04,9.015,24.018,23]pentacos-2(11)-en-17-one
• InChI: InChI=1S/C27H41NO2/c1-15-4-7-25-16(2)18-5-6-19-20(22(18)14-28(25)13-15)11-23-21(19)12-26(30)24-10-17(29)8-9-27(23,24)3/h15-17,19-21,23-25,29H,4-14H2,1-3H3/t15-,16-,17+,19-,20-,21+,23+,24-,25+,27-/m1/s1
• InChI Key: ICSCULPVAJQROK-ILIONMCUSA-N
• Isomeric SMILES: C[C@@H]1CC[C@H]2[C@@H](C3=C(CN2C1)[C@@H]4C[C@H]5[C@H]([C@@H]4CC3)CC(=O)[C@@H]6[C@@]5(CC[C@@H](C6)O)C)C
• SMILES: CC1CCC2C(C3=C(CN2C1)C4CC5C(C4CC3)CC(=O)C6C5(CCC(C6)O)C)C
• synonyms: ebeinone

Description

Ebeinone is a chemical compound. It has a molecular formula of C₂₇H₄₁NO₂. The Ebeinone molecule contains a total of 76 bonds. It consists of 41 Hydrogen atoms, 27 Carbon atoms, 1 Nitrogen atom, and 2 Oxygen atoms.

Synthesis Analysis

Ebeinone, along with other alkaloids, was isolated from the bulbs of Fritillaria pallidiflora. Their structures were confirmed based on extensive spectroscopic analysis or comparison with data in the literature.

Molecular Structure Analysis

Ebeinone contains total 76 bond(s); 35 non-H bond(s), 2 multiple bond(s), 2 double bond(s), 1 five-membered ring(s), 5 six-membered ring(s), 2 nine-membered ring(s), 3 ten-membered ring(s), 1 ketone(s) (aliphatic), 1 tertiary amine(s) (aliphatic), 1 hydroxyl group(s).

Physical And Chemical Properties Analysis

Ebeinone has a molecular weight of 411.61994. Other physical and chemical properties such as melting point, boiling point, density, and solubility are not explicitly mentioned in the available resources.

Scientific Research Applications

Interaction with Muscarinic Acetylcholine Receptors

Ebeinone, an alkaloid isolated from Fritillaria imperialis, has been studied for its interaction with muscarinic M2 and M3 acetylcholine receptors. In functional studies involving guinea-pig left atrium, ebeinone demonstrated antagonistic properties against responses to carbachol, a muscarinic receptor agonist. It exhibited a higher affinity for M2 receptors compared to M3 receptors and showed an allosteric mode of interaction at rat atrial M2 receptors (Gilani, Shaheen, Christopoulos, & Mitchelson, 1997).

Structure and Isolation

Ebeietinone, a unique steroidal alkaloid with a 5β-hydroxyl group, was isolated from the bulbs of Fritillaria ebeiensis var. purpurea. Its structure was determined using mass spectrometry (MS), 1 H NMR, 13 C NMR, and confirmed by X-ray crystallography (Ping et al., 1992).

Respiratory System Effects

A study on Fritillaria pallidiflora bulbs led to the isolation of a new isosteroidal alkaloid, yibeinone E, along with ebeinone and other known alkaloids. Sinpeinine A, one of the compounds isolated alongside ebeinone, demonstrated a significant relaxation effect on isolated tracheas, suggesting potential applications in respiratory health (Li, Yili, Muhamat, & Aisa, 2017).